5-Bromo-4-(3-chlorophenyl)thiophene-2-carboxylic acid

• Molecular Formula: C11H6BrClO2S
• Molecular Weight: 317.59 g/mol
• IUPAC Name: 5-bromo-4-(3-chlorophenyl)thiophene-2-carboxylic acid
• InChI: InChI=1S/C11H6BrClO2S/c12-10-8(5-9(16-10)11(14)15)6-2-1-3-7(13)4-6/h1-5H,(H,14,15)
• InChI Key: CRPNAAFKGZBSBI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)Cl)C2=C(SC(=C2)C(=O)O)Br

Description

5-Bromo-4-(3-chlorophenyl)thiophene-2-carboxylic acid is a useful research compound. Its molecular formula is C11H6BrClO2S and its molecular weight is 317.59 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

41.0 mg (0.12 mmol) of the compound from Example 14A are provided in 3 ml of tetrahydrofuran, and 28.4 mg (1.19 mmol) of lithium hydroxide and 0.8 ml of water are added at room temperature. The mixture is stirred at room temperature overnight, a 1N aqueous HCl solution is subsequently added until an acidic pH is obtained, the mixture is extracted three times with dichloromethane and the extracts are dried over sodium sulfate, filtered and concentrated. 35.0 mg (83% of theory) of the title compound are obtained.